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Compound of Interest

(4-Bromophenyl)(2-
Compound Name:

methylphenyl)methanol
CAS No.: 944695-76-5

Cat. No.: B1532358
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Part 1: Executive Summary & Compound Profile

Compound Identification:
¢ |UPAC Name: (4-Bromophenyl)(2-methylphenyl)methanol
¢ Common Name: 4-Bromo-2'-methylbenzhydrol

e CAS Number: 944695-76-5 (Note: Isomeric variations exist; verify specific substitution
pattern).

e Molecular Formula:
» Molecular Weight: 277.16 g/mol

* Physical State: White to off-white crystalline solid.
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e Melting Point: Typically 76-80 °C (dependent on polymorph and purity).

Strategic Importance: Solubility data for this intermediate is the cornerstone of process
development, specifically for purification via crystallization. As a diarylmethanol, the compound
exhibits a steep solubility curve in polar protic solvents (alcohols) and high solubility in polar
aprotic solvents (esters, DMSO), making it an ideal candidate for cooling crystallization or anti-
solvent precipitation (using water or alkanes).

Part 2: Solubility Data Landscape & Predictive
Profiling

While specific, open-access solubility mole-fraction tables for this exact CAS are often
proprietary to process chemistry groups, the solubility behavior follows a predictable
thermodynamic pattern consistent with structural analogs (e.g., 4-chlorobenzhydrol).

Predictive Solubility Ranking (Polarity & H-Bonding
Analysis)

Based on the "Like Dissolves Like" principle and the presence of the hydroxyl (-OH)
donor/acceptor group and the lipophilic bromophenyl/methylphenyl rings:
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Specific Solubility .

Rank Solvent Class o Mechanism

Solvents Prediction
Strong dipole-
dipole
_ _ DMF, DMSO, _ . :

1 (Highest) Polar Aprotic THE Very High interactions; H-
bond acceptance
from solute -OH.
Strong H-
bonding network;

. Methanol, ' ideal for cooling

2 Polar Protic Ethanol, IPA High crystallization
due to steep
Good solvency

Ethyl Acetate, ) for the aromatic
3 Esters/Ketones Moderate-High _
Acetone rings; moderate
H-bonding.
interactions with
Aromatic phenyl rings;
4 Toluene, Xylene Moderate :
Hydrocarbons effective for
heating/cooling
cycles.
High interfacial
Heptane, Very Low tension; Water is
5 (Lowest) Alkanes/Water . .
Hexane, Water (Insoluble) the primary anti-

solvent.

Thermodynamic Modeling (The Apelblat Equation)

To rigorously define the solubility curve, experimental data is correlated using the Modified

Apelblat Equation, which assumes a linear relationship between the logarithm of mole fraction

solubility (
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) and the inverse of temperature (

):

: Mole fraction solubility of the solute.[1][2][3]

ngcontent-ng-c2372798075="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

: Absolute temperature (K).[1][2][3][4]

: Empirical model parameters derived from regression analysis.

Part 3: Experimental Protocol (Self-Validating
System)

This protocol utilizes the Dynamic Laser Monitoring Method, which is superior to static
gravimetric methods for speed and accuracy in detecting the exact saturation point (clear
point).

Apparatus Setup (Graphviz Diagram)

Figure 1: Dynamic Laser Monitoring Setup for Solubility Determination
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Step-by-Step Methodology

e Preparation: Weigh a precise mass (

) of (4-Bromophenyl)(2-methylphenyl)methanol into the glass vessel.

e Solvent Addition: Add a known mass (

) of the target solvent (e.g., Ethanol).

o Equilibration: Set the stirrer to 300 RPM. The mixture will likely be a suspension at room
temperature.

o Heating Phase: Slowly increase the temperature of the water bath (rate: 0.2 K/min).
» Detection: Monitor the laser transmittance.

o Suspension: Low transmittance (scattering).

o Dissolution: Transmittance rises sharply.

o Clear Point (

): The temperature at which transmittance hits the maximum (100% baseline). This is the
saturation temperature for the concentration

» Validation: Cool the solution slowly until turbidity reappears (Cloud Point). The hysteresis
between Clear and Cloud points should be < 0.5 K for high-quality data.

« lteration: Add more solute to the same vessel and repeat to generate the next data point on
the curve (Synthetic Method).

Part 4: Thermodynamic Analysis & Process
Application
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Calculating Thermodynamic Functions

Using the Van't Hoff Analysis, we determine the driving forces for dissolution. Plot

VS
. The slope provides the Enthalpy of Solution (
).

e Enthalpy (

): Typically positive (Endothermic) for this class of compounds, indicating solubility increases
with temperature.

e Gibbs Free Energy (

):
. A positive

indicates the process is not spontaneous for the pure solid converting to a standard solution
state, but the mixing entropy drives the actual dissolution.

Crystallization Process Design (Workflow)

The solubility data directly informs the isolation strategy. For (4-Bromophenyl)(2-
methylphenyl)methanol, a Cooling + Anti-solvent hybrid approach is often best to maximize

yield and purity.
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[Crude Reaction Mixture] Figure 2: Optimized Crystallization Workflow based on Solubility Differential
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Critical Process Parameters (CPPs)

o Metastable Zone Width (MSZW): The temperature difference between the saturation curve
(measured above) and the nucleation curve (cloud point). Keep the process within this zone
to avoid "crashing out" (oiling out) which traps impurities.

e Solvent Ratio: For Ethanol/Water systems, a ratio of 1:1 to 1:3 (v/v) is typically optimal for
diarylmethanol derivatives to balance yield (>90%) and purity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. researchgate.net [researchgate.net]

2. mdpi.com [mdpi.com]

3. Solubility Determination of c-Met Inhibitor in Solvent Mixtures and Mathematical Modeling
to Develop Nanosuspension Formulation - PMC [pmc.ncbi.nim.nih.gov]

4. Measurements, Thermodynamic Modeling, and a Hydrogen Bonding Study on the
Solubilities of Metoprolol Succinate in Organic Solvents - PMC [pmc.ncbi.nim.nih.gov]

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://trc.nist.gov/thermoml/
https://www.benchchem.com/product/b1532358?utm_src=pdf-custom-synthesis#bc-rfq
https://www.researchgate.net/publication/354011273_Solubility_modeling_and_solvation_behavior_of_33'-diamino_diphenylsulfone_in_binary_aqueous_mixtures_of_isopropanol_methanol_ethanol_and_NN-dimethylformamide
https://www.mdpi.com/1420-3049/27/4/1437
https://pmc.ncbi.nlm.nih.gov/articles/PMC7828412/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7828412/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6222524/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6222524/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1532358?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [Technical Guide: Solubility Profiling & Thermodynamic
Analysis of (4-Bromophenyl)(2-methylphenyl)methanol]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1532358/docs#technical-guide-
solubility-profiling-thermodynamic-analysis-of-4-bromophenyl-2-methylphenyl-methanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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